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Compound of Interest

Compound Name: Mu-Phe-hPhe-FMK
CAS No.: 155149-67-0
Cat. No.: B3060948
Get Quote
. J

Part 1: Executive Safety Directive

STOP AND READ: Mu-Phe-hPhe-FMK is a potent, irreversible alkylating agent, typically
dissolved in DMSO. The combination of a reactive fluoromethyl ketone (FMK) warhead and a
skin-penetrating solvent (DMSO) creates a high-risk transdermal toxicity vector.

@ Critical "DO NOT" List

e DO NOT dispose of stock solutions or aliquots down the sink.
e DO NOT mix with oxidizers or strong acids (potential for HF gas evolution).

o DO NOT rely on standard latex gloves. DMSO permeates latex instantly, carrying the
inhibitor into your bloodstream.

+ DO NOT autoclave liquid waste containing this compound (volatilization risk).

Part 2: Technical Profile & Hazard Causality
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To handle this compound safely, you must understand why it is hazardous. It is not merely a
“"toxic chemical”; it is a designed molecular weapon against cysteine proteases.

The Mechanism of Hazard

Mu-Phe-hPhe-FMK functions by permanently disabling Cathepsin L. The Fluoromethyl Ketone
(FMK) group acts as an electrophilic "warhead." When the enzyme's active site cysteine
attacks the ketone, the fluorine atom acts as a leaving group, forming a stable, irreversible
thioether bond.

Why this matters for safety: Because this compound is designed to covalently modify proteins,
it will indiscriminately alkylate thiol-containing proteins in your body if exposure occurs,
potentially leading to liver toxicity and cellular damage.

hemical Specificati

Property Detail
Eull N Morpholine-Urea-Phenylalanyl-
ull Name
Homophenylalanyl-Fluoromethyl Ketone
T . Cathepsin L (highly selective), Cathepsin B
arge
g (weakly)
Warhead Fluoromethyl Ketone (-CH2F)
Solvent Dimethyl Sulfoxide (DMSO) - Critical
olven
Permeability Hazard
o Alkylating agent; reacts with nucleophiles (SH,
Reactivity

OH, NH2)

Part 3: Operational Handling & PPE[1]

The Self-Validating Safety System: A self-validating system means the protocol physically
prevents error. For Mu-Phe-hPhe-FMK, this relies on the "Double-Barrier" approach.

Personal Protective Equipment (PPE) Matrix
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Component Requirement Rationale

Gloves (Inner) Nitrile (4 mil) Standard biological protection.

CRITICAL: DMSO permeates

nitrile in <5 minutes. Laminate

Silver Shield™ / 4H®

Gloves (Outer) (Laminate) or Double Nitrile )
) gloves provide >4 hours
(Change every 15 mins) )
breakthrough time.

Safety glasses are insufficient

Eye Protection Chemical Splash Goggles for liquid splashes of alkylating
agents.
Fume Hood (Face Velocity Prevents inhalation of aerosols

Respiratory . N
>100 fpm) during pipetting.

Part 4: Disposal Procedures

Core Directive: All waste containing Mu-Phe-hPhe-FMK must be segregated as Halogenated

Organic Waste.

Workflow 1: Solid Waste (Tips, Tubes, Vials)

« Definition: Pipette tips, empty vials with residual film, contaminated gloves.

e Protocol:

o Do not place in standard biohazard bags (red bags) unless the facility incinerates all

biohazard waste.

o Place in a dedicated Solid Chemical Waste container (typically a wide-mouth HDPE
drum).

o Label clearly: "Solid Waste contaminated with Fluoromethyl Ketone Inhibitors and DMSO."

Workflow 2: Liquid Waste (Stock Solutions & Mother
Liquors)

 Definition: Unused stock (e.g., 10mM in DMSO) or high-concentration aliquots.
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e Protocol:

o

Collect in a dedicated Halogenated Solvent Waste carboy.

[¢]

Segregation: Ensure this carboy is not mixed with strong oxidizers or acids.

[¢]

Labeling: Must list "Dimethyl Sulfoxide" and "Mu-Phe-hPhe-FMK" explicitly.

[e]

Disposal Path: High-temperature incineration is the only validated destruction method for
fluorinated organics to prevent environmental persistence.

Workflow 3: Aqueous Waste (Cell Media / Lysates)

 Definition: Cell culture media containing uM concentrations (e.g., 10 uM).

e Protocol:
o While concentration is low, the "Dilution is not the Solution" principle applies.
o Collect media in Agueous Chemical Waste containers.

o If your facility permits drain disposal for trace organics, you must verify with your EHS
officer. Default to collection.

Part 5: Emergency Decontamination (Spills)

If a spill occurs (>1 mL of stock), chemical deactivation is required before cleanup.
e Evacuate the immediate area.

o Don PPE: Laminate gloves and respiratory protection.

» Deactivation Solution: Prepare a fresh solution of 1N NaOH (Sodium Hydroxide).

o Mechanism:[1][2][3] Base hydrolysis attacks the fluoromethyl ketone, degrading the
reactive warhead.

o Apply: Cover the spill with absorbent pads, then soak pads with 1IN NaOH.
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¢ Wait: Allow 20 minutes contact time.

» Cleanup: Collect pads as hazardous chemical waste (Corrosive/Toxic).

Part 6: Visualizations
Diagram 1: Mechanism of Irreversible Inhibition

This diagram illustrates why the compound is toxic: it covalently bonds to the enzyme's active

site.

Cathepsin L Nucleophilic Attack

(Active Site Cysteine-SH)
. Enzyme-Inhibitor Complex __Bgl_egge_’ Fluoride lon (F-)
Mu-Phe-hPhe-FMK

Click to download full resolution via product page

Caption: The thiol group of Cathepsin L attacks the fluoromethyl ketone, displacing fluoride and
forming a permanent bond.

Diagram 2: Operational Disposal Workflow

Follow this decision tree to ensure regulatory compliance.
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Waste Generated

Physical State?

Solid Waste

(Tips, Tubes, Gloves) Liquid Waste

Bin: Solid Chemical Waste
(Label: Toxic/Irritant)

Concentration?

Stock/High Conc. Trace/Media
(>1 mM in DMSO) (<100 pM in Aqueous)

Bin: Halogenated Solvents
(Do NOT Autoclave)

Bin: Aqueous Chemical Waste

(Consult EHS)

Click to download full resolution via product page

Caption: Decision matrix for segregating Mu-Phe-hPhe-FMK waste streams based on physical
state and concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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